Cas no 2034492-10-7 (3-({2,2'-bifuran-5-yl}methyl)-1-(5-chloro-2-methoxyphenyl)urea)

3-({2,2'-Bifuran-5-yl}methyl)-1-(5-chloro-2-methoxyphenyl)urea is a bifuran-derived urea compound with potential applications in medicinal chemistry and agrochemical research. Its structure combines a bifuran moiety with a substituted phenylurea scaffold, offering unique electronic and steric properties. The presence of the chloro and methoxy substituents enhances its binding affinity in biological systems, making it a candidate for further study in enzyme inhibition or receptor modulation. The bifuran group contributes to improved solubility and metabolic stability compared to simpler furan derivatives. This compound’s synthetic versatility allows for further functionalization, enabling structure-activity relationship studies in drug discovery or crop protection agent development.
3-({2,2'-bifuran-5-yl}methyl)-1-(5-chloro-2-methoxyphenyl)urea structure
2034492-10-7 structure
Product Name:3-({2,2'-bifuran-5-yl}methyl)-1-(5-chloro-2-methoxyphenyl)urea
CAS No:2034492-10-7
MF:C17H15ClN2O4
MW:346.765003442764
CID:5969834
PubChem ID:119101912
Update Time:2025-05-21

3-({2,2'-bifuran-5-yl}methyl)-1-(5-chloro-2-methoxyphenyl)urea Chemical and Physical Properties

Names and Identifiers

    • 3-({2,2'-bifuran-5-yl}methyl)-1-(5-chloro-2-methoxyphenyl)urea
    • 1-([2,2'-bifuran]-5-ylmethyl)-3-(5-chloro-2-methoxyphenyl)urea
    • 2034492-10-7
    • AKOS026702392
    • 1-(5-chloro-2-methoxyphenyl)-3-[[5-(furan-2-yl)furan-2-yl]methyl]urea
    • F6516-1026
    • 3-({[2,2'-bifuran]-5-yl}methyl)-1-(5-chloro-2-methoxyphenyl)urea
    • Inchi: 1S/C17H15ClN2O4/c1-22-14-6-4-11(18)9-13(14)20-17(21)19-10-12-5-7-16(24-12)15-3-2-8-23-15/h2-9H,10H2,1H3,(H2,19,20,21)
    • InChI Key: CJYLOCXZMMXYGT-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=C(C=1)NC(NCC1=CC=C(C2=CC=CO2)O1)=O)OC

Computed Properties

  • Exact Mass: 346.0720347g/mol
  • Monoisotopic Mass: 346.0720347g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 5
  • Complexity: 425
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 76.6Ų

3-({2,2'-bifuran-5-yl}methyl)-1-(5-chloro-2-methoxyphenyl)urea Pricemore >>

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Additional information on 3-({2,2'-bifuran-5-yl}methyl)-1-(5-chloro-2-methoxyphenyl)urea

Comprehensive Overview of 3-({2,2'-bifuran-5-yl}methyl)-1-(5-chloro-2-methoxyphenyl)urea (CAS No. 2034492-10-7)

3-({2,2'-bifuran-5-yl}methyl)-1-(5-chloro-2-methoxyphenyl)urea is a synthetic organic compound with a unique molecular structure that combines a bifuran moiety with a chlorophenyl group. This compound, identified by CAS No. 2034492-10-7, has garnered attention in pharmaceutical and agrochemical research due to its potential applications as a bioactive agent. The presence of both furan and urea functional groups in its structure makes it a subject of interest for drug discovery and material science.

In recent years, the demand for novel heterocyclic compounds like 3-({2,2'-bifuran-5-yl}methyl)-1-(5-chloro-2-methoxyphenyl)urea has surged, driven by advancements in medicinal chemistry and green synthesis. Researchers are particularly intrigued by its potential as a kinase inhibitor or antimicrobial agent, aligning with the growing focus on drug-resistant infections and precision medicine. The compound’s bifuran core also offers opportunities in organic electronics, a field gaining traction due to the rise of flexible electronics and biodegradable materials.

The synthesis of CAS No. 2034492-10-7 typically involves multi-step reactions, including cross-coupling and urea formation, which are critical topics in modern organic synthesis. Its 5-chloro-2-methoxyphenyl segment is reminiscent of structures found in nonsteroidal anti-inflammatory drugs (NSAIDs), sparking curiosity about its anti-inflammatory properties. Meanwhile, the bifuran component is associated with natural product derivatives, a hot topic in sustainable chemistry.

From an industrial perspective, 3-({2,2'-bifuran-5-yl}methyl)-1-(5-chloro-2-methoxyphenyl)urea is often discussed in the context of high-throughput screening and structure-activity relationship (SAR) studies. These methodologies are pivotal in drug development pipelines, especially for orphan diseases and rare cancers, which are frequently searched topics in biomedical databases. Its chloro and methoxy substituents further enhance its relevance in molecular docking simulations, a technique widely used in computational chemistry.

Environmental and regulatory considerations for CAS No. 2034492-10-7 are also noteworthy. As the chemical industry shifts toward green chemistry principles, the compound’s biodegradability and eco-toxicity profiles are under scrutiny. This aligns with public interest in safer alternatives and sustainable manufacturing, as reflected in trending searches on life cycle assessment (LCA) tools.

In summary, 3-({2,2'-bifuran-5-yl}methyl)-1-(5-chloro-2-methoxyphenyl)urea represents a versatile scaffold with applications spanning pharmaceuticals, agrochemicals, and materials science. Its CAS No. 2034492-10-7 serves as a key identifier for researchers exploring its mechanistic pathways and industrial scalability. With the rise of AI-driven drug discovery and automated synthesis platforms, this compound is poised to remain a focal point in cutting-edge research.

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